Cas no 571149-78-5 (6-AMINO-1-BUTYL-5-(2-METHOXY-BENZYLAMINO)-1H-PYRIMIDINE-2,4-DIONE)

• Product Name: 6-AMINO-1-BUTYL-5-(2-METHOXY-BENZYLAMINO)-1H-PYRIMIDINE-2,4-DIONE
• CAS No: 571149-78-5
• MF: C₁₆H₂₂N₄O₃
• MW: 318.370883464813
• MDL: MFCD03980973
• CID: 843763
• PubChem ID: 2363676
• Update Time: 2025-07-21

6-AMINO-1-BUTYL-5-(2-METHOXY-BENZYLAMINO)-1H-PYRIMIDINE-2,4-DIONE Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-1-BUTYL-5-(2-METHOXY-BENZYLAMINO)-1H-PYRIMIDINE-2,4-DIONE
• HMS2658E15
• SMR000342828
• G23303
• SB58382
• EN300-05113
• 6-Amino-1-butyl-5-((2-methoxybenzyl)amino)pyrimidine-2,4(1H,3H)-dione
• MFCD03980973
• MLS000516713
• CS-0219853
• CHEMBL1454440
• AKOS027427100
• ZINC03246429
• 6-amino-1-butyl-5-[(2-methoxyphenyl)methylamino]pyrimidine-2,4-dione
• Z55848987
• 571149-78-5
• 6-amino-1-butyl-5-{[(2-methoxyphenyl)methyl]amino}-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-AMINO-1-BUTYL-5-{[(2-METHOXYPHENYL)METHYL]AMINO}-3H-PYRIMIDINE-2,4-DIONE
• J-518207

• MDL： MFCD03980973
• Inchi： 1S/C16H22N4O3/c1-3-4-9-20-14(17)13(15(21)19-16(20)22)18-10-11-7-5-6-8-12(11)23-2/h5-8,18H,3-4,9-10,17H2,1-2H3,(H,19,21,22)
• InChI Key： FLSNRHFZAAEVJQ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(N)N1CCCC)NCC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 318.16919058g/mol
• Monoisotopic Mass: 318.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 6-AMINO-1-BUTYL-5-(2-METHOXY-BENZYLAMINO)-1H-PYRIMIDINE-2,4-DIONE

Introduction to 6-AMINO-1-BUTYL-5-(2-METHOXY-BENZYLAMINO)-1H-PYRIMIDINE-2,4-DIONE (CAS No. 571149-78-5)

6-AMINO-1-BUTYL-5-(2-METHOXY-BENZYLAMINO)-1H-PYRIMIDINE-2,4-DIONE is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 571149-78-5, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule, characterized by its pyrimidine core substituted with multiple functional groups, positions it as a versatile scaffold for drug discovery and development.

The pyrimidine core is a privileged structure in medicinal chemistry due to its prevalence in many bioactive natural products and pharmacologically relevant compounds. The presence of both amino and hydroxylamine functionalities in this molecule suggests potential roles in redox biology and enzyme inhibition. Specifically, the 2-methoxy-benzylamino substituent introduces an aromatic ring system that can modulate electronic properties and binding interactions with biological targets. The butyl side chain at the 1-position adds another layer of structural complexity, which can influence solubility, metabolic stability, and overall pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 6-amino-1-butyl moiety may interact with specific residues in protein targets, potentially leading to allosteric modulation or competitive inhibition. The 2-methoxy-benzylamino group, on the other hand, could serve as a hydrophobic anchor or participate in hydrogen bonding interactions, depending on the target protein's surface properties.

In the context of drug discovery, this compound is particularly intriguing due to its potential applications in treating various diseases. For instance, pyrimidine derivatives have been extensively studied for their antiviral, anticancer, and anti-inflammatory properties. The dual presence of amino and hydroxylamine functionalities suggests that this molecule might exhibit redox-sensitive properties, allowing it to act as a prodrug or an enzyme-triggered release agent. Such mechanisms are increasingly recognized as key strategies in overcoming drug resistance and improving therapeutic efficacy.

The synthesis of 6-amino-1-butyl-5-(2-methoxy-benzylamino)-1H-pyrimidine-2,4-dione involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrimidine ring, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption while maintaining high chemical yields.

From a medicinal chemistry perspective, the structural diversity introduced by this compound makes it a valuable tool for exploring new chemical space. The combination of pyrimidine, amino, and hydroxylamine moieties allows for fine-tuning of physicochemical properties such as solubility, permeability across biological membranes (P-gp), and metabolic stability. These factors are critical determinants of drug-like behavior and can significantly impact clinical outcomes.

Current research is focused on evaluating the biological activity of this compound across various disease models. Preliminary studies suggest that it may exhibit inhibitory effects on certain kinases or enzymes involved in cancer progression. Additionally, its potential as an antiviral agent is under investigation due to the structural similarities with known inhibitors targeting viral replication machinery. The 6-amino-1-butyl part of the molecule appears particularly important for binding affinity, while the 5-(2-methoxy-benzylamino) group modulates selectivity by interacting with specific pockets on biological targets.

The development of novel drug candidates often relies on high-throughput screening (HTS) platforms to identify hits with promising activity profiles. However, traditional HTS methods can be limited by false positives or negatives due to inadequate target engagement or off-target effects. Computational approaches such as structure-based virtual screening have emerged as complementary tools to HTS, allowing researchers to prioritize compounds based on predicted binding affinities and mechanistic insights.

In conclusion,6-amino-1-butyl-5-(2-methoxy-benzylamino)-1H-pyrimidine-2,4-dione (CAS No. 571149-78-5) represents a structurally complex yet biologically relevant compound with significant potential in pharmaceutical applications. Its unique combination of functional groups positions it as a versatile scaffold for further derivatization and optimization toward therapeutic use. As research continues to uncover new biological targets and mechanisms of action,this compound will likely play an important role in advancing drug discovery efforts across multiple therapeutic areas.